Cas no 166330-10-5 (Bis2-(diphenylphosphino)phenyl Ether)

• Product Name: Bis2-(diphenylphosphino)phenyl Ether
• CAS No: 166330-10-5
• MF: C₃₆H₂₈OP₂
• MW: 538.55445098877
• MDL: MFCD00233863
• CID: 65751
• PubChem ID: 4285986
• Update Time: 2025-10-30

Bis2-(diphenylphosphino)phenyl Ether Chemical and Physical Properties

Names and Identifiers

• Bis(2-diphenylphosphinophenyl) ether
• Bisdiphenylphosphinophenylether
• Bis[(2-diphenylphosphino)phenyl] ether
• DPEphos
• (Oxydi-2,1-phenylene)-bis-(diphenylphosphine)
• (Oxydi-2,1-phenylene)bis(diphenylphosphine)
• Bis[2-(diphenylphosphino)phenyl] Ether
• (Oxybis(2,1-phenylene))bis(diphenylphosphine)
• Bis(2-diphenylphosphinophenyl)ether,DPEPhos
• [2-(2-diphenylphosphanylphenoxy)phenyl]-diphenylphosphane
• (OXYDI-2,1-PHENYLENE)BIS(DIPHE
• Bis(2-diphenylphosphinophenl)ether
• 2,2'-BIS(DIPHENYLPHOSPHINO)DIPHENYL ETHER
• BIS(2-DIPHENYLPHOSPHINOPHENYL)ETHER
• Bis(2-diphenylphosphinophenyl)ether,99%
• Bis(2-diphenylphosphino)phenylü ether, 98%
• Bis(2-diphenylphosphinophenyl) ether 98% Min
• bis[2-(diphenylphosphino)phenyl]ether
• {2-[2-(diphenylphosphanyl)phenoxy]phenyl}diphenylphosphane
• DPEPHOS, bis(2-Diphenylphosphinophenyl)ether
• Phosphine, (oxydi-2,1-phenylene)bis[diphen
• Bis(2-diphenylphosphinophenyl)ether Dpephos
• bis-[2-(diphenylphosphino)-phenyl]ether
• FT-0605000
• (oxydi-2,1-phenylene)bis-(diphenylphosphine)
• AC-7394
• C36H28OP2
• DPEphos;(Oxydi-2,1-phenylene)bis(diphenylphosphine)
• DPEphos;(Oxydi-2,1-phenylene)bis(diphenylphosphine);DPEPHOS
• AM84570
• (oxydi-2,1-phenylene)bis (diphenylphosphine)
• bis(2-(diphenylphosphino)phenyl)ether
• (oxydi-2,1-phenylene)bis(diphenyl-phosphine)
• (Oxydi-2,1-phenylene) bis(diphenylphosphine)
• BIs(2-diphenylphosphinophenyl)ester
• BP-10172
• SY006003
• (oxydi-2,1-phenylene)-bis(diphenylphosphine)
• AS-11416
• AKOS015900271
• (oxydi-2,1-phenylene)bis(diphenyl phosphine)
• J-519865
• B2867
• SCHEMBL101880
• bis(2-diphenylphosphinophenyl)-ether
• Phosphine, 1,1'-[(oxydi-2,1-phenylene)]bis[1,1-diphenyl-
• CS-W008952
• (oxidi-2,1-phenylene)bis(diphenylphosphine)
• (Oxydi-2,1-phenylene)bis(diphenylphosphine), 98%
• BCP21893
• (oxybis(2,1-phenylene))bis(diphenylphosphane)
• [Oxydi(2,1-phenylene)]bis(diphenylphosphane)
• SB34145
• 2,2'-oxybis(2,1-phenylene)bis(diphenylphosphine)
• 166330-10-5
• RYXZOQOZERSHHQ-UHFFFAOYSA-N
• (oxydi-2,1-phenylene)bis[diphenylphosphine]
• Phosphine, (oxydi-2,1-phenylene)bis[diphenyl-
• Y-200030
• EN300-180611
• (5-HYDROXY-3-OXO-2,3-DIHYDRO-1H-ISOINDOL-1-YL)-ACETICACID
• MFCD00233863
• DTXSID20401575
• DPE-phos
• A849090
• Bis(2-diphenylphosphinophenyl)ether,99% DPEphos
• DB-009582
• (Oxydi-2,1-phenylene)bis(diphenylphosphine); 2,2'-Bis(diphenylphosphino)diphenyl Ether ;DPEphos
• Bis(2-diphenylphosphinophenyl)ether?
• Bis2-(diphenylphosphino)phenyl Ether

• MDL： MFCD00233863
• Inchi： 1S/C36H28OP2/c1-5-17-29(18-6-1)38(30-19-7-2-8-20-30)35-27-15-13-25-33(35)37-34-26-14-16-28-36(34)39(31-21-9-3-10-22-31)32-23-11-4-12-24-32/h1-28H
• InChI Key： RYXZOQOZERSHHQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1OC1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 7729718

Computed Properties

• Exact Mass: 538.16200
• Monoisotopic Mass: 538.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.8
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: White solid
• Melting Point: 184.0 to 188.0 deg-C
• Boiling Point: 608.2°C at 760 mmHg
• Flash Point: 404.905℃
• PSA: 36.41000
• LogP: 6.99530
• Solubility: Insoluble in water

Bis2-(diphenylphosphino)phenyl Ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Additional information on Bis2-(diphenylphosphino)phenyl Ether

Introduction to Bis2-(diphenylphosphino)phenyl Ether (CAS No. 166330-10-5)

Bis2-(diphenylphosphino)phenyl ether, with the chemical formula C₃₄H₂₈O₂P₂, is a significant compound in the field of organophosphorus chemistry. This compound is characterized by its unique structure, which includes two diphenylphosphino groups attached to a phenyl ether backbone. The presence of these phosphorus atoms makes it a valuable reagent in various chemical transformations, particularly in catalysis and ligand design.

The CAS number 166330-10-5 provides a unique identifier for this compound, ensuring precise identification and differentiation from other substances. This numbering system is crucial in scientific literature and industrial applications, where accuracy is paramount. The compound's molecular structure, featuring a phenyl ether core and two diphenylphosphino substituents, contributes to its versatility in chemical reactions.

In recent years, Bis2-(diphenylphosphino)phenyl ether has garnered attention for its role in the development of advanced catalytic systems. Its phosphorus-centered framework allows it to act as an effective ligand in transition metal catalysis, facilitating various organic transformations such as cross-coupling reactions, hydrogenation, and oxidation processes. These reactions are fundamental in the synthesis of complex molecules, including pharmaceuticals and fine chemicals.

One of the most compelling aspects of Bis2-(diphenylphosphino)phenyl ether is its stability under a range of reaction conditions. This stability is attributed to the robust nature of the phosphorus-phosphorus bond and the electron-donating properties of the diphenylphosphino groups. Such characteristics make it an ideal candidate for use in industrial-scale processes where reliability and reproducibility are essential.

Recent research has highlighted the compound's utility in asymmetric catalysis, a field that aims to produce chiral molecules with high enantioselectivity. The ability of Bis2-(diphenylphosphino)phenyl ether to coordinate with transition metals like palladium and nickel has been exploited to develop catalysts that promote enantioselective reactions. These advancements have significant implications for the pharmaceutical industry, where enantiomerically pure compounds are often required for therapeutic efficacy.

The compound's role in polymer chemistry is another area of growing interest. Bis2-(diphenylphosphino)phenyl ether can be incorporated into polymer backbones to enhance their thermal stability and mechanical properties. This application is particularly relevant in the development of high-performance materials used in aerospace and automotive industries.

In addition to its catalytic applications, Bis2-(diphenylphosphino)phenyl ether has been explored as a building block for more complex organophosphorus compounds. Its reactivity allows for further functionalization, enabling the synthesis of novel materials with tailored properties. Such modifications are crucial for developing new technologies in areas such as nanotechnology and electronics.

The synthesis of Bis2-(diphenylphosphino)phenyl ether typically involves multi-step organic transformations, starting from readily available precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales.

The environmental impact of using Bis2-(diphenylphosphino)phenyl ether has also been studied extensively. Research indicates that when handled properly, this compound does not pose significant environmental hazards. However, like many organophosphorus compounds, its persistence in the environment must be monitored to ensure sustainable use.

Future research directions for Bis2-(diphenylphosphino)phenyl ether include exploring its potential in green chemistry initiatives. This involves developing synthetic routes that minimize waste and reduce energy consumption. Additionally, investigating its applications in renewable energy technologies could open new avenues for its use.

In conclusion, Bis2-(diphenylphosphino)phenyl ether (CAS No. 166330-10-5) is a versatile and valuable compound with numerous applications in catalysis, polymer chemistry, and material science. Its unique structure and reactivity make it an indispensable tool for chemists working on cutting-edge research projects. As our understanding of its properties continues to grow, so too will its importance in advancing scientific knowledge and technological innovation.